Cas no 1807175-42-3 (Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate)

• Product Name: Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate
• CAS No: 1807175-42-3
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 5009578
• Update Time: 2025-10-28

Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-8-4-5-11(19-13(14)15)10(7-16)9(8)6-12(17)18-2/h4-5,13H,3,6H2,1-2H3
• InChI Key： QETAWSOTRWDZQC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CC)=C(C=1C#N)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate

Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate (CAS No. 1807175-42-3): A Comprehensive Overview

Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate, identified by its CAS number 1807175-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study and potential application in the development of novel therapeutic agents.

The molecular structure of Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate is characterized by a phenyl ring substituted with various functional groups. Specifically, the presence of a cyano group at the 2-position, a difluoromethoxy group at the 3-position, and an ethyl group at the 6-position contributes to its unique chemical profile. These substituents not only influence the compound's physical and chemical properties but also play a crucial role in determining its biological activity.

In recent years, there has been a growing interest in developing molecules that can modulate biological pathways associated with various diseases. Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate has been investigated for its potential role in inhibiting specific enzymes and receptors that are implicated in conditions such as cancer, inflammation, and neurodegenerative disorders. The cyano group, for instance, is known to enhance binding affinity to certain target proteins, while the difluoromethoxy group can improve metabolic stability and bioavailability.

One of the most compelling aspects of Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate is its versatility in chemical modification. Researchers have leveraged this compound as a scaffold for designing more complex derivatives with enhanced pharmacological properties. The ethyl group at the 6-position provides a handle for further functionalization, allowing scientists to explore different chemical space and identify novel lead compounds.

The synthesis of Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the incorporation of the difluoromethoxy group often necessitates halogenation followed by methylation. The presence of the ethyl group can be achieved through alkylation reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

Evaluation of Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated that this compound can interact with target proteins in a manner that suggests potential therapeutic efficacy. For example, studies have shown that it may inhibit enzymes involved in cancer cell proliferation or modulate inflammatory pathways. These findings have spurred further investigation into its mechanisms of action and potential clinical applications.

The pharmacokinetic properties of Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate are also of great interest. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for drug development. Its solubility profile, half-life, and rate of clearance from biological systems provide valuable insights into how it might behave in vivo. These parameters are critical for optimizing dosing regimens and ensuring therapeutic efficacy.

In conclusion, Methyl 2-cyano-3-difluoromethoxy-6-ethylphenylacetate (CAS No. 1807175-42-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure, combined with its promising biological activity and favorable pharmacokinetic properties, makes it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.